New modeling of 3D quaternary type BaCuZnS-graphene-TiO2 (BCZS-G-T) composite for photosonocatalytic hydrogen evolution with scavenger effect†
Photochemical & Photobiological Sciences Pub Date: 2020-12-10 DOI: 10.1039/D0PP00295J
Abstract
For the efficient evolution of hydrogen, we designed a 3D quaternary BaCuZnS-graphene-TiO2 (BCZS-G-T) composite by an ultrasonic method. Herein, we prepared a quaternary material to minimize the bandgap energy and size. We characterized the “as-prepared” composites by X-ray diffraction (XRD), scanning electron microscopy (SEM) with energy dispersive X-ray (EDX) analysis, transmission electron microscopy (TEM), X-ray photoelectron spectroscopy (XPS), UV-vis diffuse reflectance spectroscopy (DRS), photoluminescence (PL) spectroscopy, and electrochemical impedance spectroscopy (EIS). The high hydrogen evolution was attributed to the 3D quaternary BCZS-G-T composite with small bandgap energy because of its high photoelectron recombination properties. In addition, we demonstrated the combination effects with photocatalytic and sonocatalytic treatments with a scavenger. This work highlights the potential application of quaternary graphene-based composites in the field of energy conversion.
Recommended Literature
- [1] Highly thermostable lanthanide metal–organic frameworks exhibiting unique selectivity for nitro explosives†
- [2] Synthesis of 3C-alkylated active methylene substituted 2H-indazole derivatives via sequential ring opening of donor–acceptor cyclopropanes and reductive cyclization reaction†
- [3] Diastereoselective intramolecular aldol ring closures of threonine derivatives leading to densely functionalised pyroglutamates related to oxazolomycin†
- [4] Tri-rutile layered niobium-molybdates for all solid-state symmetric supercapacitors†
- [5] Textural control of ionosilicas by ionic liquid templating†
- [6] Contents and Chemical Biology
- [7] FeCl3-catalyzed oxidative decarboxylation of aryl/heteroaryl acetic acids: preparation of selected API impurities†
- [8] Coalescence of oil drops and films on micropillared substrates enabled by enhanced water drainage through pillar gaps
- [9] The suppression of lithium dendrites by a triazine-based porous organic polymer-laden PEO-based electrolyte and its application for all-solid-state lithium batteries†
- [10] Group 13 metal complexes containing the bis-(4-methylbenzoxazol-2-yl)-methanide ligand†‡
Journal Name：Photochemical & Photobiological Sciences
Research Products
-
CAS no.: 177966-61-9
-
CAS no.: 102153-44-6
